N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide

• IUPAC Name: N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide
• InChI: InChI=1S/C19H23NO3/c1-14-8-6-9-15(2)19(14)20-18(21)12-7-13-23-17-11-5-4-10-16(17)22-3/h4-6,8-11H,7,12-13H2,1-3H3,(H,20,21)
• InChI Key: AXCJBLYOYMOFDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCCOC2=CC=CC=C2OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of compounds known as nicotinic acetylcholine receptor (nAChR) agonists, which have been shown to have a range of effects on the nervous system.

Mechanism of Action

N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide acts as a selective agonist for the α7 subtype of nAChRs, which are widely distributed in the brain and are involved in a range of functions, including learning and memory, attention, and sensory processing. Activation of these receptors by N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide has been shown to increase the release of several neurotransmitters, including acetylcholine, dopamine, and serotonin, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide has been shown to have a range of biochemical and physiological effects, including improving cognitive function and memory in animal models of Alzheimer's disease, reducing symptoms of schizophrenia in clinical trials, and improving attention and cognitive function in animal models of ADHD. It has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide is its high selectivity for the α7 subtype of nAChRs, which allows for more precise targeting of these receptors in laboratory experiments. However, its relatively short half-life and low bioavailability may limit its usefulness in some applications.

Future Directions

There are several potential future directions for research on N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide, including further investigation of its therapeutic potential in neurological disorders such as Alzheimer's disease and schizophrenia, as well as its potential use as a smoking cessation aid. Other areas of research could include exploring the effects of N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide on other neurotransmitter systems, such as the glutamate and GABA systems, and investigating its potential use in combination with other drugs or therapies.

Scientific Research Applications

N-(2,6-dimethylphenyl)-4-(2-methoxyphenoxy)butanamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use as a smoking cessation aid.